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Compound of Interest

Compound Name: Argon-39

Cat. No.: B1261546

Audience: Researchers, scientists, and drug development professionals.

Core Content: This document provides a comprehensive overview of the radioactive isotope
Argon-39 (3°Ar), detailing its fundamental properties, decay characteristics, production
mechanisms, and principal applications. It includes summaries of quantitative data,
descriptions of experimental protocols, and visualizations of key processes to serve as a
technical resource for the scientific community.

Core Isotopic Properties and Decay Profile

Argon-39 is a radioactive isotope of the noble gas argon. With 18 protons and 21 neutrons, it
is an important tracer in various scientific fields due to its half-life and decay characteristics.
While argon as an element has been investigated for potential therapeutic effects, such as in
mitigating ischemia-reperfusion injury, the applications of the specific radioisotope 3°Ar are
confined to dating and tracing studies, with no established role in drug development.[1]

Quantitative Isotopic Data

The fundamental properties of Argon-39 are summarized in the table below. It is noteworthy
that the half-life of 3°Ar has been subject to revised measurements over time. While a value of
269 years has been widely used, more recent direct measurements have suggested a longer
half-life.[2][3]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1261546?utm_src=pdf-interest
https://www.benchchem.com/product/b1261546?utm_src=pdf-body
https://www.benchchem.com/product/b1261546?utm_src=pdf-body
https://www.mdpi.com/2077-0383/14/24/8821
https://www.benchchem.com/product/b1261546?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/17791262/
https://www.ora.ox.ac.uk/objects/uuid:932d88bb-1d3f-4fa6-8f43-19d744da6c11
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Notes
Atomic Number (2) 18 Defines the element as Argon.
Total number of protons and
Mass Number (A) 39
neutrons.
Atomic Mass 38.964313 u [41[5]
] Widely accepted historical
Half-Life (t%%) 269 + 3 years

value.[2][4][6][7]

302 £ 8 (stat) = 6 (sys) years

Recent direct measurement by
the DEAP-3600 detector.[3]

Decay Mode

Beta Minus (3~) Decay

A neutron is converted into a
proton, emitting an electron

and an electron antineutrino.[7]

[8]1°]

Decay Product

Potassium-39 (3°K)

The daughter nuclide is stable.

[5107]

Decay Energy (Q-value) 0.565 MeV (565 keV) [51[71[10]
Mean Electron Energy 0.21878 MeV
Nuclear Spin 7/2- [7][10]
Found in the atmosphere at a
Natural Abundance Trace level of (8.6 £ 0.4) x 10716 g/g
relative to total argon.[8]
The decay of 3°Ar is a
B o ) significant background source
Specific Activity (Atmospheric) ~1 Bg/kg

in sensitive physics
experiments.[11][12][13]

Decay Pathway

Argon-39 undergoes 100% beta minus (3~) decay to the stable isotope Potassium-39 (3°K).[7]

In this process, a neutron within the 3°Ar nucleus is converted into a proton, which remains in
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the nucleus, while an electron (beta particle) and an electron antineutrino are emitted.[9] This
transformation increases the atomic number by one (from 18 to 19), changing the element from
argon to potassium, while the mass number remains the same.

Argon-39 (3°Ar)
Z=18, N=21

269-302 years B~ (electron)

+ Ve (antineutrino)

Potassium-39 (3°K)
Stable
Z=19, N=20

Click to download full resolution via product page
Argon-39 Beta Decay Pathway.

Production Mechanisms of Argon-39

Argon-39 is produced through both natural and artificial processes. Its presence in the
atmosphere is primarily due to cosmic ray interactions, while subsurface production also

Ooccurs.

e Cosmogenic Production: In the Earth's atmosphere, 3°Ar is primarily produced by the
interaction of cosmic rays with the abundant stable isotope Argon-40 (*°Ar), which
constitutes 99.6% of natural argon.[8][14] The specific reaction is typically a neutron-induced

process, such as #°Ar(n,2n)3°Ar.
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e Subsurface Production: In underground environments, shielded from most cosmic rays, 3°Ar
is produced via neutron capture reactions on Potassium-39 (3°K), specifically 3°K(n,p)3°Ar, or
through alpha particle emission from calcium.[6][8][15] This production is relevant for
understanding background levels in underground physics experiments and for groundwater
dating.

« Artificial Production: For the purpose of Argon-Argon (*°Ar/3°Ar) dating, 3°Ar is intentionally
produced by irradiating potassium-containing samples with fast neutrons in a nuclear reactor.
[6][16][17] This converts a known fraction of stable 3°K into 3°Ar via the 3°K(n,p)3°Ar reaction.

Cosmaogenic (Atmosphere) Subsurface (Underground) Artificial (for Dating)

Potassium-39 (3°K)
in Sample

Argon-40 (4°Ar) Potassium-39 (3°K)

Cosmic Ray Neutrons Neutron Capture Nuclear Reactor
(n,2n) reaction (n,p) reaction (Fast Neutrons)

Argon-39 (3°Ar)

Click to download full resolution via product page

Primary Production Pathways of Argon-39.

Experimental Protocols and Measurement

The detection of 3°Ar is challenging due to its low energy beta emission and low natural
abundance. The primary technique for its measurement is Ultra-Low-Background Proportional

Counting.

Methodology for Groundwater Age-Dating
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Argon-39 is a valuable tracer for dating groundwater in the range of 50 to 1,000 years, filling a
gap between other common tracers like tritium and carbon-14.[18][19][20][21] The experimental
workflow involves several critical steps.

Step 1: Sample Collection and Degasification
e Large volumes of groundwater (typically >1000 L) are pumped from the source.

e The water is passed through a membrane contactor or vacuum degasification system to
extract dissolved gases.

e The extracted gas mixture, containing argon, nitrogen, and other components, is collected
and compressed into sample cylinders.

Step 2: Argon Separation and Purification
e The collected gas sample is processed in a laboratory setting.
o Reactive gases like oxygen are removed using heated titanium or zirconium getters.

e Nitrogen is separated from the noble gases using a combination of gas chromatography and
cryogenic trapping on activated charcoal.

e The resulting purified argon sample is quantified by measuring its pressure, volume, and
temperature.

Step 3: Proportional Counter Loading and Measurement

e The purified argon sample is mixed with a quench gas, typically methane, to create a P-10
gas mixture (90% argon, 10% methane).[18]

e This mixture is loaded into an ultra-low-background proportional counter (ULBPC) at a
specific pressure (e.g., 10 atmospheres).[18]

e The ULBPC is constructed from materials with extremely low intrinsic radioactivity and is
housed deep underground (e.g., at PNNL's Shallow Underground Laboratory) to shield it
from cosmic rays.[18]
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e The detector measures the low-energy beta particles emitted by the decay of 3°Ar over an
extended period (days to weeks).

Step 4: Data Analysis and Age Calculation

e The measured count rate in the sample is corrected for background radiation. The
background is determined by counting a "dead" argon sample, sourced from underground
wells where the 3°Ar has decayed away.[18][22]

e The specific activity of the sample is compared to the known specific activity of modern
atmospheric argon.

e The age of the groundwater is calculated using the radioactive decay equation: Age = - (t%2 /
In(2)) * In(A_sample / A_modern) where t% is the half-life, A_sample is the sample's activity,
and A_modern is the modern atmospheric activity.
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Workflow for 3°Ar Groundwater Dating.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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